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Compound of Interest

Compound Name: H-Glu(OMe)-OH

Cat. No.: B1346887

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of L-Glutamic acid y-methyl
ester, a key derivative of L-glutamic acid used in a variety of research and development
applications. This document details commercial suppliers, key technical data, relevant
biological pathways, and experimental protocols to support its use in the laboratory.

Commercial Availability

L-Glutamic acid y-methyl ester (CAS No: 1499-55-4) is readily available from a range of
chemical suppliers. The purity and available quantities vary by supplier, and it is recommended
to request a certificate of analysis for specific batch information. A summary of prominent
commercial suppliers is provided in the table below.
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Supplier Purity Available Quantities
Sigma-Aldrich >99%[1][2][3] 5g, 25¢g
Thermo Scientific Chemicals
99%[4][5] 5g, 25¢g, 100g
(Alfa Aesar)
Chem-Impex International >98.5% (HPLC)[6] Inquire for details
Santa Cruz Biotechnology Inquire for details Inquire for details
J & K SCIENTIFIC LTD. 98%(7] 59, 25¢
TCI (Shanghai) Development
>98.0% (T)[7] 59, 259

Co., Ltd.

1mg, 5mg, 10mg, 100mg,
3B Pharmachem (Wuhan)

99% (HPLC)[7 250mg, 500mg, 1g, 2.5g, 54,
International Co.,Ltd. o 7] g g4 g~
10g
Shandong Binchen Chemical
98%[7] 1kg, 25kg, 100kg, 500kg

Co., Ltd.

Core Technical Data

e |[UPAC Name: (2S)-2-amino-5-methoxy-5-oxopentanoic acid
e Synonyms: L-Glutamic acid 5-methyl ester, L-Glu(OMe)-OH
o CAS Number: 1499-55-4[1][2][3][4][6][7]1[8]

e Molecular Formula: CeH11NO4[1][2][4][6][8]

e Molecular Weight: 161.16 g/mol [1][2][4][6][8]

» Appearance: White to off-white powder or crystalline solid.

e Solubility: Soluble in water.

Biological Significance and Applications
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L-Glutamic acid y-methyl ester serves as a valuable tool in neuroscience research, particularly
in the study of excitatory neurotransmission. As a derivative of L-glutamic acid, the primary
excitatory neurotransmitter in the mammalian central nervous system, this compound can be
used to investigate the function of glutamate receptors and their downstream signaling
pathways. Its esterification at the gamma-carboxyl group can influence its binding affinity and
pharmacological properties at different glutamate receptor subtypes.

Beyond neuroscience, this compound is utilized in peptide synthesis. The methyl ester group
can serve as a protecting group for the side chain carboxyl group of glutamic acid, preventing
unwanted side reactions during peptide chain elongation.

Signaling Pathways

L-Glutamic acid and its analogs exert their effects by binding to and activating glutamate
receptors, which are broadly classified into two families: ionotropic and metabotropic receptors.
The following diagrams illustrate the canonical signaling pathways associated with two major
ionotropic glutamate receptors: NMDA and AMPA receptors.
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Caption: NMDA Receptor Signaling Pathway
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Caption: AMPA Receptor Signaling Pathway

Experimental Protocols

The following are generalized protocols for the synthesis of L-Glutamic acid y-methyl ester and
its application in cell culture. These should be adapted and optimized for specific experimental
needs.

Synthesis of L-Glutamic acid y-methyl ester

This protocol is adapted from methodologies described in the literature for the esterification of
glutamic acid.

Materials:

L-Glutamic acid

Methanol (anhydrous)

Thionyl chloride (SOCI2) or Sulfuric Acid (H2S0Oa)

Sodium bicarbonate (NaHCOs3) or other suitable base
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Drying agent (e.g., anhydrous sodium sulfate)

Rotary evaporator

Magnetic stirrer and stir bar

Ice bath

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, suspend L-
glutamic acid in anhydrous methanol under an inert atmosphere (e.g., nitrogen or argon).
Cool the suspension in an ice bath.

Esterification: Slowly add thionyl chloride or concentrated sulfuric acid dropwise to the
cooled suspension with vigorous stirring. The addition should be done carefully as the
reaction is exothermic.

Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture
to stir at room temperature. The reaction progress can be monitored by Thin Layer
Chromatography (TLC).

Quenching: Once the reaction is complete, carefully quench the reaction by slowly adding a
saturated solution of sodium bicarbonate until the effervescence ceases. This will neutralize
the excess acid.

Extraction: Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

Drying and Concentration: Dry the combined organic layers over an anhydrous drying agent,
filter, and concentrate the solvent using a rotary evaporator to obtain the crude product.

Purification: The crude L-Glutamic acid y-methyl ester can be further purified by
recrystallization or column chromatography.

Application in Neuronal Cell Culture for Excitotoxicity
Assays
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This protocol provides a general framework for inducing and assessing glutamate-mediated
excitotoxicity in primary neuronal cultures or neuronal cell lines. L-Glutamic acid y-methyl ester
can be used as the glutamate receptor agonist.

Materials:

e Primary neuronal cell culture or a suitable neuronal cell line (e.g., SH-SY5Y, PC12)
e Culture medium appropriate for the cell type

o L-Glutamic acid y-methyl ester stock solution (sterile-filtered)

o Phosphate-buffered saline (PBS)

o Cell viability assay kit (e.g., MTT, LDH)

o Multi-well culture plates

e Incubator (37°C, 5% CO2)

Procedure:

e Cell Plating: Plate the neuronal cells in multi-well plates at a predetermined density and allow
them to adhere and differentiate according to the specific cell type protocol.

e Preparation of Treatment Medium: Prepare the treatment medium by diluting the L-Glutamic
acid y-methyl ester stock solution in the appropriate culture medium to the desired final
concentrations. A concentration range should be tested to determine the ECso for the specific
cell type.

 Induction of Excitotoxicity: Remove the existing culture medium from the wells and replace it
with the treatment medium containing L-Glutamic acid y-methyl ester. Include appropriate
controls (vehicle-treated cells).

¢ Incubation: Incubate the cells for a predetermined period (e.g., 24 hours) in a 37°C, 5% CO:2
incubator.
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o Assessment of Cell Viability: After the incubation period, assess cell viability using a standard
assay such as the MTT or LDH assay, following the manufacturer's instructions.

o Data Analysis: Quantify the results and express them as a percentage of the vehicle-treated
control. This will allow for the determination of the dose-dependent neurotoxic effects of L-
Glutamic acid y-methyl ester.

This guide provides a foundational understanding of L-Glutamic acid y-methyl ester for
research applications. For specific experimental designs, it is crucial to consult the primary
literature and optimize protocols accordingly.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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